Cas no 888443-35-4 (3-(3,3-dimethylbutanamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3,3-dimethylbutanamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 888443-35-4
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 6150690
• PubChem ID: 7200175
• Update Time: 2025-10-28

3-(3,3-dimethylbutanamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylbutanamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• AB00677066-01
• 888443-35-4
• 3-(3,3-dimethylbutanamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide
• F1883-0312
• 3-(3,3-dimethylbutanoylamino)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• AKOS024617082

• Inchi： 1S/C23H26N2O4/c1-5-28-18-13-9-7-11-16(18)24-22(27)21-20(25-19(26)14-23(2,3)4)15-10-6-8-12-17(15)29-21/h6-13H,5,14H2,1-4H3,(H,24,27)(H,25,26)
• InChI Key： MYBUVVTXLORQDW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC=CC=1OCC)=O)NC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-(3,3-dimethylbutanamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide

3-(3,3-Dimethylbutanamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-(3,3-dimethylbutanamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 888443-35-4) stands out as a fascinating molecule with potential applications in various fields. This compound is a derivative of benzofuran, a heterocyclic aromatic compound, which has garnered significant attention due to its unique electronic properties and structural versatility. The presence of substituents such as dimethylbutanamido and ethoxyphenyl groups further enhances its functional diversity, making it a subject of interest for researchers in drug discovery, materials science, and agrochemicals.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high precision. For instance, the use of transition metal catalysts has significantly streamlined the formation of the benzofuran core, while the incorporation of bulky substituents like dimethylbutanamido has been facilitated through optimized reaction conditions to minimize side reactions.

The structural features of this compound are particularly noteworthy. The benzofuran moiety serves as a rigid aromatic framework, providing stability to the molecule. The substitution at the 1-position with a bulky dimethylbutanamido group introduces steric hindrance, which can influence the molecule's reactivity and solubility properties. Additionally, the presence of an ethoxy group on the phenyl ring at position 2 introduces electron-donating effects, modulating the electronic environment around the benzofuran core. These structural attributes collectively contribute to the compound's unique chemical behavior.

Preliminary studies on this compound have revealed promising biological activities. For instance, in vitro assays have demonstrated moderate inhibitory effects against certain enzymes implicated in neurodegenerative diseases. This suggests potential applications in therapeutic development, particularly in targeting conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, computational modeling studies have provided insights into the molecule's binding interactions with protein targets, highlighting key residues that mediate these interactions and offering avenues for further optimization.

In terms of material science applications, the compound's aromaticity and conjugated system make it a candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The incorporation of bulky substituents like dimethylbutanamido has been shown to enhance charge transport properties, which is critical for improving device performance. However, further studies are required to fully harness its potential in these areas.

The environmental impact of this compound is another critical aspect that warrants attention. As with any synthetic chemical, understanding its fate and toxicity in aquatic and terrestrial ecosystems is essential for sustainable use. Initial biodegradation studies indicate that under aerobic conditions, the compound undergoes microbial degradation via hydrolytic pathways. However, more comprehensive assessments are needed to evaluate its long-term ecological effects and ensure compliance with regulatory standards.

In conclusion, 3-(3,3-dimethylbutanamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 888443-35-4) represents a compelling example of how structural diversity can lead to multifaceted applications across various scientific domains. Its synthesis methodology continues to evolve with advancements in catalytic chemistry, while its biological and material properties offer exciting opportunities for future research and development.